5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(4-methylsulfanylphenyl)methylidene]-3-[(3-nitrophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H14N2O4S2/c1-25-15-7-5-12(6-8-15)10-16-17(21)19(18(22)26-16)11-13-3-2-4-14(9-13)20(23)24/h2-10H,11H2,1H3/b16-10+
• InChI Key: SSMFVTVEGKAYJX-MHWRWJLKSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N2O4S2
• Molecular Weight: 386.4 g/mol

Description

5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has been found to exhibit promising results in scientific research.

Mechanism of Action

The mechanism of action of 5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that this compound may exert its antitumor effects by inhibiting the activity of certain enzymes involved in tumor growth and proliferation.
Biochemical and Physiological Effects:
Research has shown that this compound can affect various biochemical and physiological processes in the body. It has been found to reduce oxidative stress and inflammation, which are implicated in many diseases. This compound has also been shown to have an effect on glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its potential therapeutic applications and its ability to affect various biochemical and physiological processes. However, the limitations include the need for further research to fully understand its mechanism of action and the potential side effects that may arise from its use.

Future Directions

There are many future directions for research on 5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione. Some of the possible directions include:
1. Further studies on its mechanism of action and its potential therapeutic applications.
2. Research on the potential side effects and toxicity of this compound.
3. Studies on the optimal dosage and administration of this compound.
4. Investigation of the potential synergistic effects of this compound with other drugs or treatments.
5. Research on the potential use of this compound in combination with other compounds to enhance its therapeutic effects.
Conclusion:
In conclusion, this compound is a thiazolidinedione derivative that has shown promising results in scientific research. This compound has potential therapeutic applications and can affect various biochemical and physiological processes in the body. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione has been achieved using different methods. One of the methods involves the reaction of 2,4-thiazolidinedione with 4-(methylthio)benzaldehyde and 3-nitrobenzaldehyde in the presence of a base catalyst. The resulting compound is then purified using column chromatography.

Scientific Research Applications

Research on 5-[4-(methylthio)benzylidene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione has shown its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. Studies have also shown that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells.